Cas no 50543-85-6 (adamantane-1-carbothioamide)

adamantane-1-carbothioamide structure
adamantane-1-carbothioamide structure
Product Name:adamantane-1-carbothioamide
CAS No:50543-85-6
Molecular Formula:C11H17NS
Molecular Weight:195.32438158989
MDL:MFCD00154807
CID:933909
PubChem ID:3563433

adamantane-1-carbothioamide Properties

Names and Identifiers

    • tricyclo[3.3.1.13,7]decane-1-carbothioamide (9ci)
    • adamantane-1-carbothioamide
    • Adamantane-1-thiocarboxamide
    • LS-07561
    • adamantylthiocarboxamide
    • DB-238222
    • Adamantane-1-thiocarboxamide, AldrichCPR
    • 1-Adamantanecarbothioamide
    • MFCD00154807
    • EN300-170088
    • adamantane-1-thioamide
    • DTXSID90393675
    • AKOS003662329
    • G21209
    • SCHEMBL3085158
    • ONLDDZWBSCSPTI-UHFFFAOYSA-N
    • CS-0309225
    • 50543-85-6
    • Tricyclo[3.3.1.13,7]decane-1-carbothioamide (9CI)
    • tricyclo[3.3.1.1~3,7~]decane-1-carbothioamide
    • Adamantane-1-carbothioamide
    • ALBB-023814
    • MDL: MFCD00154807
    • InChIKey: ONLDDZWBSCSPTI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H17NS/c12-10(13)11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6H2,(H2,12,13)
    • SMILES: NC(=S)C12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 195.108
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 195.108
  • Heavy Atom Count: 13
  • Complexity: 218
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 58.1A^2

adamantane-1-carbothioamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DJ8V-50mg
Tricyclo[3.3.1.13,7]decane-1-carbothioamide (9CI)
50543-85-6 95%
50mg
$118.00 2025-02-26
A2B Chem LLC
AG30671-500mg
Adamantane-1-carbothioamide
50543-85-6 95%
500mg
$265.00 2024-04-19
abcr
AB356307-500 mg
Adamantane-1-thiocarboxamide
50543-85-6
500 mg
€272.40 2023-07-19
Enamine
EN300-170088-0.05g
adamantane-1-carbothioamide
50543-85-6 95%
0.05g
$53.0 2023-09-20
TRC
A250540-25mg
Adamantane-1-carbothioamide
50543-85-6
25mg
$ 50.00 2022-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN7998-1G
adamantane-1-carbothioamide
50543-85-6 95%
1g
¥ 1,471.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1379895-50mg
Adamantane-1-carbothioamide
50543-85-6 98+%
50mg
¥1382.00

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Amadis Chemical Company Limited
(CAS:50543-85-6)adamantane-1-carbothioamide
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Purity:99%
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